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Compound of Interest

Compound Name:
5-Hydroxypentanoic Acid Methyl

Ester-d4

Cat. No.: B13841250

Get Quote

Executive Summary & Immediate Action
5-Hydroxypentanoic Acid Methyl Ester-d4 is a stable, deuterated internal standard used

primarily in mass spectrometry. While it is not radioactive, it is a chemical hazard classified as a

combustible liquid and irritant.

Core Disposal Directive: Do NOT dispose of this compound down the drain. It must be

segregated into Non-Halogenated Organic Waste streams.

Quick Reference Details

Waste Stream Non-Halogenated Organic Solvents

RCRA Status
Not P/U Listed; Potentially D001 (Ignitable) if

mixed

Flash Point ~65°C (149°F) - Combustible

Radioactivity None (Stable Isotope)

Incompatibility Strong Oxidizers, Strong Acids, Strong Bases
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Chemical Profile & Hazard Identification
To ensure safe disposal, one must understand the chemical nature of the substance. The "d4"

designation indicates stable isotopic labeling (Deuterium), which does not alter the chemical

handling requirements compared to the non-labeled parent, Methyl 5-hydroxypentanoate.

Physicochemical Properties
Data extrapolated from non-deuterated parent (CAS 14273-92-8) due to isotopic similarity.

Property Value Implication for Disposal

Physical State Colorless Liquid
Requires liquid waste

containment.

Flash Point ~65°C (149°F)

Combustible (Class IIIA). High

enough to avoid strict

"Flammable" (Class I) rating,

but still a fire hazard.

Water Solubility Moderate
Do not assume it is safe for

aqueous waste streams.

Reactivity Ester functionality

Susceptible to hydrolysis.

Avoid mixing with concentrated

bases in waste drums to

prevent exothermic reactions.

Expert Insight: The "Deuterium Myth"
Clarification: A common misconception in laboratory safety is treating deuterated compounds

as radioactive waste.

Fact: Deuterium (

H) is a stable isotope.

Protocol: Treat 5-Hydroxypentanoic Acid Methyl Ester-d4 strictly as chemical waste.

Segregating it into radioactive waste streams is a costly compliance error.
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Waste Segregation & Decision Logic
Proper segregation is the first line of defense against laboratory accidents. Use the following

logic flow to determine the correct disposal path for your specific situation.

Waste Stream Decision Tree

Start: Identify Waste Type

Is it Pure/Stock Solution?

Is it a Mixture (e.g., HPLC Waste)?

No

Stream A: Non-Halogenated
Organic Waste

Yes

Contains Halogens?
(DCM, Chloroform, etc.)

Yes

Is it an Empty Ampoule?

No

No

Stream B: Halogenated
Organic Waste

Yes

Stream C: Glass/Sharps
(Triple Rinsed)

Yes (Rinse First)

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating 5-Hydroxypentanoic Acid Methyl Ester-d4
waste.

Detailed Disposal Protocols
Protocol A: Disposal of Expired or Unused Stock
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Scenario: You have a vial of pure standard or a stock solution in methanol/acetonitrile that is no

longer needed.

Preparation:

Don PPE: Nitrile gloves, safety glasses, and flame-resistant lab coat.

Ensure the waste container is labeled "Non-Halogenated Organic Waste."

Transfer:

Decant the liquid directly into the waste container.

Critical Step: Do not wash the vial in the sink.

Rinsing:

Rinse the original vial with a small volume of a compatible solvent (e.g., acetone or

methanol).

Decant the rinsate into the same organic waste container.

Repeat this "triple rinse" procedure to declassify the glass container as hazardous waste

[1].

Protocol B: Disposal of HPLC/LC-MS Effluent
Scenario: The compound is part of a mobile phase mixture post-analysis.

Assessment:

Check the mobile phase composition.

If the mobile phase contains Non-Halogenated solvents (Methanol, Acetonitrile, Water,

Formic Acid): Dispose in Non-Halogenated Waste.

If the mobile phase contains Halogenated solvents (unlikely for this specific ester, but

possible): Dispose in Halogenated Waste.
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Buffering:

If the effluent is acidic (common in LC-MS), ensure the waste container is compatible

(HDPE or glass). Avoid metal containers.

Protocol C: Spill Cleanup Procedures
Scenario: Accidental release on the benchtop.

Isolate: Remove ignition sources immediately. Although the flash point is 65°C, vapors can

still accumulate.

Absorb: Use an inert absorbent material (vermiculite, sand, or commercial organic spill

pads).

Do not use paper towels for large spills, as this increases surface area and flammability.

Collect: Scoop absorbed material into a sealable bag or jar.

Label: Tag as "Debris contaminated with Combustible Organic Esters."

Disposal: Place in the solid hazardous waste stream.

Regulatory Compliance & Storage
RCRA Considerations (USA)
Under the Resource Conservation and Recovery Act (RCRA):

Classification: This compound is not explicitly P-listed or U-listed.

Characteristic Waste: If mixed with solvents like Methanol or Acetonitrile, the mixture is D001

(Ignitable).

Best Practice: Even if the pure substance (FP > 60°C) technically escapes the D001 strict

definition, laboratory safety standards dictate managing it as ignitable waste to avoid

ambiguity and ensure safety during incineration [2].

Storage Prior to Disposal
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Temperature: Store at 2-8°C (refrigerated) to prevent degradation/hydrolysis.

Container: Keep container tightly closed and upright.

Segregation: Store away from oxidizers (e.g., Nitric acid, Peroxides) to prevent violent

oxidation reactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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